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Cat. No.: B119864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Isopropylchromone-3-carbonitrile, identified by CAS number 50743-32-3, is a heterocyclic

compound featuring a chromone backbone substituted with an isopropyl group and a nitrile

functional group. This molecule serves as a valuable intermediate in the synthesis of

pharmacologically active compounds, most notably Amlexanox, an anti-inflammatory and anti-

allergic drug. The chromone scaffold is a well-established privileged structure in medicinal

chemistry, known to interact with a variety of biological targets. This technical guide provides a

comprehensive overview of the known properties, synthesis, and safety data for 6-

Isopropylchromone-3-carbonitrile, along with inferred biological potential based on its structural

characteristics and role as a synthetic precursor.

Chemical and Physical Properties
6-Isopropylchromone-3-carbonitrile is a white to light yellow crystalline powder. Its core

structure consists of a benzopyran-4-one (chromone) ring, which imparts a degree of planarity

and rigidity to the molecule. The presence of the electron-withdrawing nitrile group and the

hydrophobic isopropyl group are key features that influence its reactivity and potential

biological interactions.
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Table 1: Physicochemical Properties of 6-Isopropylchromone-3-carbonitrile

Property Value Reference(s)

CAS Number 50743-32-3 N/A

Molecular Formula C₁₃H₁₁NO₂ [1][2]

Molecular Weight 213.24 g/mol [2]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 117 - 121 °C [2]

Boiling Point 320.4 ± 42.0 °C (Predicted) [1]

Density 1.20 ± 0.1 g/cm³ (Predicted) [1]

Purity ≥ 98% (by GC) [2]

Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of 6-Isopropylchromone-3-

carbonitrile are not extensively published in peer-reviewed literature, its role as a key

intermediate in the synthesis of Amlexanox provides a well-established synthetic route. A

plausible and commonly utilized method for the synthesis of chromone-3-carbonitriles involves

the Vilsmeier-Haack reaction of the corresponding 2'-hydroxyacetophenone, followed by

cyclization.

Plausible Experimental Protocol for Synthesis
A likely synthetic pathway for 6-Isopropylchromone-3-carbonitrile is a multi-step process

starting from a suitably substituted phenol. The following represents a generalized, plausible

protocol based on established chromone synthesis methodologies.

Step 1: Friedel-Crafts Acylation of 4-Isopropylphenol 4-Isopropylphenol is acetylated to form 4-

acetyl-4-isopropylphenyl acetate, which is then subjected to a Fries rearrangement to yield 2'-

hydroxy-5'-isopropylacetophenone.
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Step 2: Vilsmeier-Haack Formylation and Cyclization The resulting 2'-hydroxy-5'-

isopropylacetophenone can then be treated with a Vilsmeier reagent (e.g., POCl₃/DMF) to

effect formylation and subsequent cyclization to the chromone ring. The introduction of the

nitrile group at the 3-position can be achieved through various methods, including reaction with

cyanoacetic acid or its derivatives during the cyclization process.

A related patented method for the synthesis of 2-amino chromones provides insight into the

cyclization and introduction of the nitrile group. This involves the reaction of a 2-acetoxy

benzoyl chloride with malononitrile in the presence of a base.[3] A similar strategy could be

adapted for the synthesis of 6-Isopropylchromone-3-carbonitrile.
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Plausible synthetic workflow for 6-Isopropylchromone-3-carbonitrile.

Analytical Characterization
Standard analytical techniques would be employed to confirm the structure and purity of the

synthesized 6-Isopropylchromone-3-carbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the chemical structure, confirming the presence and connectivity of the isopropyl

group, the aromatic protons, and the carbon atoms of the chromone ring and nitrile group.
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Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of key functional

groups, such as the nitrile (C≡N) stretch (typically around 2220-2260 cm⁻¹) and the carbonyl

(C=O) stretch of the chromone ring (around 1630-1655 cm⁻¹).

Mass Spectrometry (MS): MS would be used to determine the molecular weight of the

compound and to analyze its fragmentation pattern, further confirming its identity.

High-Performance Liquid Chromatography (HPLC): HPLC would be employed to assess the

purity of the final product.

Biological Activity and Potential Applications
While direct and extensive biological studies on 6-Isopropylchromone-3-carbonitrile are not

widely published, its structural features and its role as a precursor to Amlexanox suggest

significant potential in drug discovery and development.

Role as a Pharmaceutical Intermediate
The primary documented application of 6-Isopropylchromone-3-carbonitrile is as a key

intermediate in the synthesis of Amlexanox. Amlexanox is an anti-inflammatory, anti-allergic,

and immunomodulatory drug used for the treatment of aphthous ulcers and has been

investigated for other conditions such as asthma and rhinitis. The synthesis of Amlexanox from

6-Isopropylchromone-3-carbonitrile underscores the importance of this intermediate in

accessing more complex and biologically active molecules.
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Role of 6-Isopropylchromone-3-carbonitrile in Amlexanox synthesis.

Inferred Biological Potential
The chromone scaffold is a known "privileged structure" in medicinal chemistry, meaning it is

capable of binding to multiple biological targets and often serves as a basis for the
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development of new therapeutic agents. Derivatives of chromones have been reported to

exhibit a wide range of pharmacological activities, including:

Anti-inflammatory Activity: Many chromone derivatives are known to possess anti-

inflammatory properties.

Anticancer Activity: The chromone nucleus is found in several natural and synthetic

compounds with demonstrated anticancer effects.[4]

Antioxidant Properties: The phenolic nature of some chromone precursors and the electronic

properties of the chromone ring can contribute to antioxidant activity.[4]

Given that 6-Isopropylchromone-3-carbonitrile is a chromone derivative, it is plausible that it or

its close analogues could exhibit some of these biological activities. However, without specific

experimental data, this remains a hypothesis.
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Inferred biological potential of the chromone scaffold.
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Safety and Handling
Comprehensive toxicological data for 6-Isopropylchromone-3-carbonitrile, such as LD50

values, are not readily available in public databases. However, information from suppliers

provides some guidance on its hazards.

Table 2: GHS Hazard and Precautionary Statements

Category Statement

Hazard Statements

H302: Harmful if swallowed.H312: Harmful in

contact with skin.H315: Causes skin

irritation.H319: Causes serious eye

irritation.H332: Harmful if inhaled.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.P302+P352:

IF ON SKIN: Wash with plenty of soap and

water.P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage Recommendations
Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. If handling large quantities or if dust

generation is likely, a respirator may be necessary.
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Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials such as strong oxidizing agents.

Spill and Disposal: In case of a spill, avoid generating dust. Collect the spilled material using

appropriate methods and dispose of it as hazardous waste in accordance with local, state,

and federal regulations.

Conclusion
6-Isopropylchromone-3-carbonitrile (CAS 50743-32-3) is a chemical intermediate of significant

interest, particularly within the pharmaceutical industry due to its crucial role in the synthesis of

Amlexanox. While detailed studies on its own biological activities and mechanisms of action are

limited in the public domain, its chromone scaffold suggests a potential for a range of

pharmacological properties, including anti-inflammatory and anticancer effects. The provided

plausible synthesis and safety information serve as a valuable resource for researchers and

drug development professionals working with this compound. Further investigation into the

direct biological effects of 6-Isopropylchromone-3-carbonitrile and its derivatives is warranted to

fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119864#cas-number-50743-32-3-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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